(S,E)-3-((3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)(3-methoxy-3-oxopropylthio)methylthio)propanoic acid
(S,E)-3-((3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)(3-methoxy-3-oxopropylthio)methylthio)propanoic acid
Brand Name:
Vulcanchem
CAS No.:
120385-98-0
VCID:
VC21171313
InChI:
InChI=1S/C25H24ClNO4S2/c1-31-24(30)12-14-33-25(32-13-11-23(28)29)19-4-2-3-17(15-19)5-9-21-10-7-18-6-8-20(26)16-22(18)27-21/h2-10,15-16,25H,11-14H2,1H3,(H,28,29)/b9-5+/t25-/m0/s1
SMILES:
COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
Molecular Formula:
C25H24ClNO4S2
Molecular Weight:
502 g/mol
(S,E)-3-((3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)(3-methoxy-3-oxopropylthio)methylthio)propanoic acid
CAS No.: 120385-98-0
Cat. No.: VC21171313
Molecular Formula: C25H24ClNO4S2
Molecular Weight: 502 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 120385-98-0 |
|---|---|
| Molecular Formula | C25H24ClNO4S2 |
| Molecular Weight | 502 g/mol |
| IUPAC Name | 3-[(S)-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C25H24ClNO4S2/c1-31-24(30)12-14-33-25(32-13-11-23(28)29)19-4-2-3-17(15-19)5-9-21-10-7-18-6-8-20(26)16-22(18)27-21/h2-10,15-16,25H,11-14H2,1H3,(H,28,29)/b9-5+/t25-/m0/s1 |
| Standard InChI Key | FUNFCFISWSRFDG-KPPJJKTOSA-N |
| Isomeric SMILES | COC(=O)CCS[C@@H](C1=CC=CC(=C1)/C=C/C2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O |
| SMILES | COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O |
| Canonical SMILES | COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O |
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